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Compound of Interest

Compound Name:
Dibromobis(tributylphosphine)nick

el(II)

CAS No.: 15242-92-9

Cat. No.: B100599

Get Quote

Executive Summary
Bis(tributylphosphine)nickel(II) bromide (

) represents a critical class of nickel(II) phosphine complexes utilized in homogenous catalysis.
Unlike its aryl-phosphine counterparts (e.g.,

), the incorporation of electron-rich, lipophilic tributylphosphine (

) ligands confers unique solubility profiles and electronic properties. This catalyst is particularly
valued in Kumada, Suzuki-Miyaura, and Negishi cross-coupling reactions, where it facilitates
the activation of challenging substrates such as aryl chlorides and alkyl halides—
transformations often pivotal in the synthesis of Active Pharmaceutical Ingredients (APIs).

This guide provides a definitive technical profile, encompassing structural dynamics, solubility

data, and a self-validating synthetic protocol for researchers in drug discovery and materials

science.
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Physicochemical Characterization
The following data consolidates commercial specifications with experimentally observed

properties.

Table 1: Core Technical Specifications
Property Specification

Chemical Name Dibromobis(tributylphosphine)nickel(II)

CAS Number
15242-92-9 (General) / 73543-91-6 (trans-

isomer)

Molecular Formula

Molecular Weight 623.13 g/mol

Appearance
Dark green to reddish-brown crystalline solid

(See Structural Isomerism below)

Geometry

Square Planar (

)

Tetrahedral (

) equilibrium

Oxidation State
Ni(II) (

)

Magnetic Susceptibility
Paramagnetic (Tetrahedral) / Diamagnetic

(Square Planar)

Stability
Air-stable in solid state; phosphine ligands

oxidize slowly in solution.

Structural Isomerism & Color
A critical "Expert Insight" for handling this compound is understanding its thermochromic and

solvatochromic behavior. Nickel(II) dihalide bis(phosphine) complexes exist in an equilibrium

between two geometries:
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Square Planar (Diamagnetic): Typically red or brown. Favored by strong-field ligands and

lower temperatures.

Tetrahedral (Paramagnetic): Typically dark green or blue. Favored by steric bulk and higher

temperatures.

While

is predominantly tetrahedral (green), the flexible alkyl chains of

allow

to adopt a square planar geometry more readily in the solid state, often appearing dark
red/brown, but shifting to green in solution depending on the solvent's coordinating ability.

Solubility Profile & Solvent Compatibility
The tributylphosphine ligands provide high lipophilicity, making this complex significantly more

soluble in non-polar organic solvents than its triphenylphosphine analogues.

Table 2: Solubility Matrix
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Solvent Class
Representative
Solvent

Solubility Operational Notes

Chlorinated
Dichloromethane

(DCM), Chloroform
High

Preferred for

synthesis and

handling.

Aromatic Toluene, Benzene High

Excellent for cross-

coupling reactions at

elevated temps.

Ethers
THF, Diethyl Ether,

Glyme
Moderate/High

Good solubility; THF

is a standard reaction

medium.

Alcohols Ethanol, Butanol Low/Moderate

Often used for

crystallization (product

precipitates on

cooling).

Alkanes Hexanes, Pentane Low

Used as an

antisolvent to crash

out the catalyst.

Aqueous Water Insoluble

Decomposes slowly;

strictly anhydrous

conditions

recommended.

Synthetic Protocol: Preparation of
Objective: Synthesize high-purity

free of nickel oxides and phosphine oxides. Scale: 10 mmol (approx. 6.2 g theoretical yield).

Reagents
Nickel(II) Bromide (anhydrous): 2.18 g (10 mmol). Note: If using hydrate, dehydration via

azeotropic distillation with toluene is required first.
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Tributylphosphine (

): 4.25 g (21 mmol, 5% excess). Caution: Pyrophoric and toxic.

Ethanol (Absolute): 50 mL (Degassed).

Inert Gas: Nitrogen or Argon.

Workflow Diagram (DOT)
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Start: Anhydrous NiBr2

Suspend NiBr2 in
Degassed Ethanol (50 mL)

Dropwise Addition of PBu3
(Under N2/Ar flow)

Reflux (60-80°C)
for 1-2 Hours

Observation:
Solution turns Dark Red/Green

Cool to 0°C (Ice Bath)
Induce Precipitation

Vacuum Filtration
(Schlenk Frit preferred)

Wash with Cold Ethanol
then Pentane

Vacuum Dry
(Remove volatile phosphines)

Pure NiBr2(PBu3)2
Crystalline Solid

Click to download full resolution via product page
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Figure 1: Synthetic workflow for the preparation of Bis(tributylphosphine)nickel(II) bromide via

ligand substitution.

Step-by-Step Procedure
Setup: Flame-dry a 100 mL Schlenk flask and equip it with a magnetic stir bar. Purge with

Nitrogen (

) for 15 minutes.

Solvation: Add anhydrous

(2.18 g) to the flask. Cannulate 50 mL of degassed absolute ethanol into the flask. Stir to
form a suspension.

Ligand Addition: Via syringe, slowly add Tributylphosphine (5.2 mL / 4.25 g) to the stirring

suspension.

Observation: The reaction is exothermic. The yellow-brown

will dissolve, and the solution will darken (deep red or green depending on
concentration/temp).

Reaction: Heat the mixture to mild reflux (approx. 70°C) for 1 hour to ensure complete

complexation.

Crystallization: Remove heat and allow the solution to cool slowly to room temperature, then

place in an ice bath (0°C). The complex should crystallize out.[1]

Troubleshooting: If no crystals form, reduce volume by 50% under vacuum or add cold

pentane as an antisolvent.

Isolation: Filter the solid under inert atmosphere (or quickly in air if immediately dried). Wash

the filter cake with cold ethanol (

) to remove excess phosphine, followed by pentane (

).
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Drying: Dry the solid under high vacuum (0.1 mmHg) for 4 hours to remove trace solvents.

Store under Argon.

Catalytic Utility in Drug Development
is a precursor to active Ni(0) species. It is particularly effective because the electron-rich alkyl
phosphine facilitates the oxidative addition of unreactive substrates (e.g., aryl chlorides), a
common challenge in medicinal chemistry.

Mechanism of Action: Kumada Coupling
The complex serves as a precatalyst. Upon reduction (by the Grignard reagent), the active

species enters the cycle.

Precatalyst
Ni(II)Br2(PBu3)2

Active Species
Ni(0)(PBu3)n2 R-MgX

(Reduction)

Oxidative Addition
Ar-Ni(II)-X

+ Ar-X
(Aryl Halide)

Transmetallation
Ar-Ni(II)-R

+ R-MgX
(Grignard)

Reductive Elimination
Ar-R Product

- MgX2

Regeneration

Click to download full resolution via product page

Figure 2: Catalytic cycle for Kumada Cross-Coupling using NiBr2(PBu3)2.

Key Applications
Kumada Coupling: Coupling of Aryl/Alkyl Grignard reagents with Aryl halides.
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Suzuki-Miyaura Coupling: Effective for sterically hindered biaryl synthesis when used with

boronic acids (requires reduction to Ni(0) in situ).

Atom Transfer Radical Polymerization (ATRP): Controlled polymerization of methacrylates.

Safety & Handling (E-E-A-T)
Nickel Toxicity: Nickel compounds are classified as Group 1 Carcinogens (IARC). Use a

glovebox or vented fume hood.

Phosphine Hazards:

has a stench threshold in the ppb range and is toxic. All waste streams must be treated with
bleach (sodium hypochlorite) to oxidize residual phosphines before disposal.

Air Sensitivity: While the complex is relatively stable, long-term storage should be under inert

gas to prevent oxidation to the phosphine oxide, which deactivates the catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.sciencemadness.org/whisper/viewthread.php?tid=31836
https://www.sciencemadness.org/whisper/viewthread.php?tid=31836
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_triphenylphosphine_nickel-_II_-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_triphenylphosphine_nickel-_II_-bromide
https://www.benchchem.com/product/b100599/docs#technical-monograph-physicochemical-profiling-and-synthetic-utility-of
https://www.benchchem.com/product/b100599/docs#technical-monograph-physicochemical-profiling-and-synthetic-utility-of
https://www.benchchem.com/product/b100599/docs#technical-monograph-physicochemical-profiling-and-synthetic-utility-of
https://www.benchchem.com/product/b100599/docs#technical-monograph-physicochemical-profiling-and-synthetic-utility-of
https://www.benchchem.com/product/b100599?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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